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Compound of Interest

Compound Name: 1,3-Dipalmitoyl-2-stearoyl glycerol

Cat. No.: B1208165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and analysis of 1,3-dipalmitoyl-2-stearoyl glycerol (GPS), a saturated triglyceride.

This document also explores the broader context of triglyceride metabolism and its regulation.

Core Data Presentation
The quantitative data for 1,3-dipalmitoyl-2-stearoyl glycerol are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₅₃H₁₀₂O₆ [1]

Molecular Weight ( g/mol ) 835.4 [1]

CAS Number 2177-97-1 [1]

Synonyms

1,3-Palmitin-2-Stearin,

16:0/18:0/16:0-TG,

TG(16:0/18:0/16:0)

[1]

Physical State Solid [1]

Solubility Soluble in DMF (10 mg/ml) [1]

Storage Temperature -20°C [1]

Experimental Protocols
This section details the methodologies for the synthesis and characterization of 1,3-
dipalmitoyl-2-stearoyl glycerol.

Chemoenzymatic Synthesis of 1,3-dipalmitoyl-2-stearoyl
glycerol
This protocol is adapted from established methods for the synthesis of structured triglycerides.

[2][3][4][5][6] It involves a two-step enzymatic process.

Step 1: Synthesis of 2-stearoyl-glycerol

Reaction Setup: In a temperature-controlled reactor, combine tristearin with ethanol in an

organic solvent.

Enzymatic Reaction: Introduce a sn-1,3-regiospecific lipase (e.g., from Rhizomucor miehei)

to catalyze the alcoholysis. This selectively removes the fatty acids at the sn-1 and sn-3

positions.

Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC)

until the desired formation of 2-monostearin is achieved.
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Isolation and Purification: Isolate the 2-monostearin product by crystallization and purify it to

remove unreacted substrates and byproducts.

Step 2: Esterification to form 1,3-dipalmitoyl-2-stearoyl glycerol

Reaction Setup: Combine the purified 2-stearoyl-glycerol with palmitic acid in a solvent-free

system or a suitable organic solvent.

Enzymatic Esterification: Add the same sn-1,3-regiospecific lipase to catalyze the

esterification of palmitic acid to the sn-1 and sn-3 positions of the glycerol backbone.

Purification: Purify the final product, 1,3-dipalmitoyl-2-stearoyl glycerol, using column

chromatography to achieve high purity.

Characterization by High-Performance Liquid
Chromatography with Evaporative Light Scattering
Detection (HPLC-ELSD)
This protocol is adapted from established methods for the analysis of triglycerides.[7][8][9][10]

[11]

Sample Preparation:

Accurately weigh approximately 10 mg of the synthesized 1,3-dipalmitoyl-2-stearoyl
glycerol.

Dissolve the sample in 10 mL of a suitable solvent mixture (e.g., hexane/isopropanol) to

create a stock solution.

Filter the solution through a 0.45 µm syringe filter before injection.

HPLC-ELSD System and Conditions:

HPLC System: A standard HPLC system with a gradient pump, autosampler, and column

oven.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
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Mobile Phase: A gradient of two solvents, such as:

Solvent A: Acetonitrile

Solvent B: Isopropanol/Hexane mixture

Gradient Program: Develop a gradient program that allows for the separation of the

triglyceride from potential impurities.

Flow Rate: Typically 1.0 mL/min.

Column Temperature: Maintained at a constant temperature, for example, 30°C.

ELSD Settings:

Nebulizer Temperature: Set according to the solvent volatility.

Evaporator Temperature: Set to ensure complete evaporation of the mobile phase.

Gas Flow Rate: Optimize for signal intensity and stability.

Data Analysis:

Identify the peak corresponding to 1,3-dipalmitoyl-2-stearoyl glycerol based on its

retention time, determined by running a standard if available.

Quantify the purity of the synthesized product by calculating the peak area percentage.

Characterization by Mass Spectrometry (MS)
This protocol outlines a general approach for the mass spectrometric analysis of triglycerides.

[12][13][14][15]

Sample Preparation:

Prepare a dilute solution of the purified 1,3-dipalmitoyl-2-stearoyl glycerol in a suitable

solvent compatible with the ionization source (e.g., methanol/chloroform with a small

amount of ammonium acetate for electrospray ionization).
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Mass Spectrometry System and Conditions:

Mass Spectrometer: A high-resolution mass spectrometer, such as a Quadrupole Time-of-

Flight (Q-TOF) or Orbitrap instrument, is recommended for accurate mass measurements.

Ionization Source: Electrospray ionization (ESI) or Atmospheric Pressure Chemical

Ionization (APCI) are commonly used for triglycerides.

Analysis Mode: Operate in positive ion mode to detect protonated molecules [M+H]⁺ or

adducts such as [M+NH₄]⁺ or [M+Na]⁺.

Mass Range: Scan a mass range appropriate for the expected molecular weight of the

triglyceride (e.g., m/z 800-900).

Data Analysis:

Determine the exact mass of the molecular ion and compare it to the theoretical exact

mass of 1,3-dipalmitoyl-2-stearoyl glycerol (C₅₃H₁₀₂O₆).

Perform tandem mass spectrometry (MS/MS) to obtain fragmentation patterns. The

fragmentation will confirm the fatty acid composition and their positions on the glycerol

backbone. Characteristic neutral losses of the fatty acid chains will be observed.

Signaling Pathways and Workflows
This section provides diagrams created using the DOT language to visualize relevant biological

pathways and experimental workflows.

General Triglyceride Metabolism
The following diagram illustrates the central pathways of triglyceride metabolism in the body.
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Caption: Overview of Triglyceride Metabolism.

Insulin Signaling Pathway in Triglyceride Synthesis
This diagram illustrates the signaling cascade initiated by insulin that leads to the synthesis of

triglycerides in adipocytes.[16][17][18][19]
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Caption: Insulin-mediated Triglyceride Synthesis.
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Experimental Workflow for Synthesis and
Characterization
The logical flow of synthesizing and characterizing 1,3-dipalmitoyl-2-stearoyl glycerol is
depicted in the following diagram.
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Caption: Synthesis and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,3-Dipalmitoyl-2-Stearoyl Glycerol | CAS 2177-97-1 | Cayman Chemical | Biomol.com
[biomol.com]

2. Synthesis of symmetrical structured triglycerides via a bottom-up process | Semantic
Scholar [semanticscholar.org]

3. Chemoenzymatic synthesis of 1,3-dioleoyl-2-palmitoylglycerol - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Highly selective synthesis of 1,3-oleoyl-2-palmitoylglycerol by lipase catalysis - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. HPLC-ELSD Method for Analysis of Lipid Standards: Triglyceride Mixtures on Lipak
Column | SIELC Technologies [sielc.com]

8. benchchem.com [benchchem.com]

9. scribd.com [scribd.com]

10. researchgate.net [researchgate.net]

11. Rapid Detection and Quantification of Triacylglycerol by HPLC–ELSD in
Chlamydomonas reinhardtii and Chlorella Strains - PMC [pmc.ncbi.nlm.nih.gov]

12. In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

13. Structural Analysis of Triacylglycerols by Using a MALDI-TOF/TOF System with
Monoisotopic Precursor Selection - PMC [pmc.ncbi.nlm.nih.gov]

14. lcms.cz [lcms.cz]

15. researchgate.net [researchgate.net]

16. Insulin signalling mechanisms for triacylglycerol storage - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1208165?utm_src=pdf-custom-synthesis
https://www.biomol.com/products/chemicals/lipids/1-3-dipalmitoyl-2-stearoyl-glycerol-cay26989-5
https://www.biomol.com/products/chemicals/lipids/1-3-dipalmitoyl-2-stearoyl-glycerol-cay26989-5
https://www.semanticscholar.org/paper/Synthesis-of-symmetrical-structured-triglycerides-a-Agapay-Go/514166a206f93728aa7a10e5eb6e5d11dfeb5b98
https://www.semanticscholar.org/paper/Synthesis-of-symmetrical-structured-triglycerides-a-Agapay-Go/514166a206f93728aa7a10e5eb6e5d11dfeb5b98
https://pubmed.ncbi.nlm.nih.gov/25367802/
https://pubmed.ncbi.nlm.nih.gov/25367802/
https://pubmed.ncbi.nlm.nih.gov/10417216/
https://pubmed.ncbi.nlm.nih.gov/10417216/
https://www.researchgate.net/publication/225407241_Synthesis_of_the_structured_lipid_13-dioleoyl-2-palmitoylglycerol_from_palm_oil
https://www.researchgate.net/publication/279748300_Synthesis_of_structured_lipid_13-dioleoyl-2-palmitoylglycerol_in_both_solvent_and_solvent-free_system
https://sielc.com/hplc-elsd-method-for-analysis-tryglyceride
https://sielc.com/hplc-elsd-method-for-analysis-tryglyceride
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Validation_of_Analytical_Methods_for_C10_12_Glyceride_Analysis_HPLC_ELSD_vs_Alternatives.pdf
https://www.scribd.com/document/696885814/High-Resolution-Analysis-of-Triglycerides-in-Vegetable-Oils-by-HPLC-with-ELSD
https://www.researchgate.net/publication/244593527_A_Qualitative_Method_for_Triglyceride_Analysis_by_HPLC_Using_an_Evaporative_Light_Scattering
https://pmc.ncbi.nlm.nih.gov/articles/PMC3779595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3779595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8502232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8502232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3641297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3641297/
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/WP_388_ASMS_2020_Poster_1110f61e80/WP388-ASMS-2020-Poster.pdf
https://www.researchgate.net/publication/226155492_Identification_of_diacylglycerols_and_triacylglycerols_in_a_structured_lipid_sample_by_atmospheric_pressure_chemical_ionization_liquid_chromatographymass_spectrometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC3652374/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. Insulin signaling in fatty acid and fat synthesis: a transcriptional perspective - PMC
[pmc.ncbi.nlm.nih.gov]

18. mdpi.com [mdpi.com]

19. Insulin Receptor Signaling | Cell Signaling Technology [cellsignal.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1,3-dipalmitoyl-2-
stearoyl glycerol (GPS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208165#1-3-dipalmitoyl-2-stearoyl-glycerol-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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